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Compound of Interest

Compound Name: Spironolactone-D3

Cat. No.: B1165244 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive explanation of the data and methodologies

presented in a typical Certificate of Analysis (CoA) for Spironolactone-D3. Understanding the

components of a CoA is critical for ensuring the quality, identity, and purity of this isotopically

labeled internal standard, which is essential for accurate bioanalytical and pharmacokinetic

studies.

Quantitative Data Summary
The quantitative data from a Spironolactone-D3 Certificate of Analysis is summarized below.

These values are crucial for assessing the suitability of the material for its intended research

application.
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Parameter Specification Typical Value Significance

Chemical Identity

Chemical Name

(7α,17α)-7-(acetylthio-

d3)-17-hydroxy-3-oxo-

pregn-4-ene-21-

carboxylic acid-γ-

lactone

Conforms to Structure
Confirms the correct

chemical entity.

CAS Number
Not always available

for deuterated analogs
N/A

Unique identifier for

the chemical

substance.

Molecular Formula C₂₄H₂₉D₃O₄S C₂₄H₂₉D₃O₄S[1]

Defines the elemental

composition of the

molecule.

Molecular Weight 419.59 g/mol 419.59[1]
The mass of one mole

of the substance.

Physical Properties

Appearance
White to off-white

solid

White to off-white

solid[1]

A basic physical

description of the

material.

Purity and

Composition

Purity (by HPLC) ≥98% 99.82%[1]

Indicates the

percentage of the

desired compound in

the material.

Isotopic Enrichment ≥98% 99%[1]

The percentage of

molecules containing

the deuterium label.

Confirmation of

Structure
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¹H NMR Spectrum
Consistent with

structure

Consistent with

structure[1]

Confirms the

molecular structure

and the position of

non-deuterated

protons.

Mass Spectrum (MS)
Consistent with

structure

Consistent with

structure[1]

Confirms the

molecular weight and

fragmentation pattern.

Experimental Protocols
The following sections detail the methodologies for the key analytical techniques cited in a

Spironolactone-D3 CoA.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
HPLC is a cornerstone technique for determining the purity of Spironolactone-D3. A typical

method involves a reversed-phase column to separate the analyte from any impurities.

Methodology:

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[1]

Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer, pH 4) and an organic

solvent (e.g., acetonitrile) in a 1:1 ratio.[1]

Flow Rate: 1.5 mL/min.[1]

Detection: UV detection at 240 nm.[1]

Temperature: 40°C.[1]
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Sample Preparation: A stock solution of Spironolactone-D3 is prepared by dissolving a

precisely weighed amount in the mobile phase. This solution is then diluted to a suitable

concentration for analysis.

Analysis: The sample is injected into the HPLC system, and the resulting chromatogram is

analyzed. The purity is calculated by dividing the peak area of Spironolactone-D3 by the

total area of all peaks.

Mass Spectrometry (MS) for Identity Confirmation
Mass spectrometry is employed to confirm the molecular weight of Spironolactone-D3,

providing definitive evidence of its identity.

Methodology:

Instrumentation: A mass spectrometer, often coupled with a liquid chromatography system

(LC-MS).

Ionization Source: Electrospray Ionization (ESI) in positive mode is commonly used.

Analysis Mode: Full scan mode to determine the molecular weight. The instrument detects

the mass-to-charge ratio (m/z) of the ions. For Spironolactone-D3, a prominent ion

corresponding to the protonated molecule [M+H]⁺ or a sodium adduct [M+Na]⁺ is expected.

Sample Preparation: The sample is typically dissolved in a suitable solvent such as methanol

or acetonitrile and infused directly into the mass spectrometer or injected into an LC-MS

system.

Data Interpretation: The resulting mass spectrum is examined for a peak corresponding to

the theoretical molecular weight of Spironolactone-D3 (419.59 g/mol ). The presence of this

peak confirms the identity of the compound.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Elucidation
¹H NMR spectroscopy is a powerful technique used to confirm the chemical structure of

Spironolactone-D3. It provides information about the chemical environment of the hydrogen
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atoms in the molecule.

Methodology:

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz).

Solvent: A deuterated solvent, such as deuterated chloroform (CDCl₃) or dimethyl sulfoxide

(DMSO-d₆), is used to dissolve the sample.

Sample Preparation: A small amount of the Spironolactone-D3 sample is dissolved in the

deuterated solvent in an NMR tube.

Data Acquisition: The ¹H NMR spectrum is acquired.

Data Analysis: The chemical shifts, integration, and multiplicity of the peaks in the spectrum

are analyzed and compared to the expected spectrum for Spironolactone. The absence of a

signal from the acetyl group protons confirms the successful deuteration at this position. The

CoA statement "Consistent with structure" indicates that the observed spectrum matches the

reference structure.[1]

Visualizations
The following diagrams illustrate the logical flow of a Certificate of Analysis and the typical

workflows for the analytical techniques described.

Logical Structure of a Certificate of Analysis

Certificate of Analysis

Header Information
(Product Name, Lot #, Date)

Physical & Chemical Properties
(Formula, MW, Appearance) Analytical Data Conclusion Statement

Purity (HPLC) Identity (MS, NMR) Isotopic Enrichment
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Caption: Logical Structure of a Certificate of Analysis.

HPLC Purity Analysis Workflow
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Caption: HPLC Purity Analysis Workflow.

Mass Spectrometry Identity Workflow
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Caption: Mass Spectrometry Identity Workflow.

NMR Structural Confirmation Workflow
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Caption: NMR Structural Confirmation Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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